Cas no 82214-69-5 (2-BIPHENYLYLMAGNESIUM BROMIDE 0.5M IN)

• Product Name: 2-BIPHENYLYLMAGNESIUM BROMIDE 0.5M IN
• CAS No: 82214-69-5
• MF: C₁₂H₉BrMg
• MW: 257.408862829208
• MDL: MFCD01311477
• CID: 855039
• PubChem ID: 12937162
• Update Time: 2025-10-31

2-BIPHENYLYLMAGNESIUM BROMIDE 0.5M IN Chemical and Physical Properties

Names and Identifiers

• 2-BIPHENYLYLMAGNESIUM BROMIDE 0.5M IN
• 2-BIPHENYLYLMAGNESIUM BROMIDE, 0.5M IN DIETHYL ETHER
• 2-biphenylmagnesium bromide solution
• 2-Biphenylmagnesium bromide solution 0.5 in diethyl ether
• 2-BiphenylMagnesiuM broMide, 0.5?M solution in diethyl ether, J&KSeal
• (2-phenylphenyl)diazane hydrochloride
• (2-phenylphenyl)hydrazine hydrochloride
• 2-biphenyl magnesium bromide
• 2-BIPHENYLHYDRAZINE HYDROCHLORIDE
• 2-C6H5-C6H4-MgBr
• 2-Ph-PhMgBr
• Biphenyl-2-yl-hydrazin,Hydrochlorid
• biphenyl-2-yl-hydrazine,hydrochloride
• biphenyl-2-ylmagnesium bromide
• N'-BIPHENYL-2-YL-HYDRAZINIUM,CHLORIDE
• 1,1′-Biphenyl, magnesium complex (ZCI)
• [1,1′-Biphenyl]-2-ylbromomagnesium (ACI)
• (1,1′-Biphenyl-2-yl)magnesium bromide
• 2-(Bromomagnesium)-1,1′-biphenyl
• 2-Biphenylmagnesium bromide
• 2-Biphenylylmagnesium bromide
• 2-Biphenylmagnesium bromide 0.5 M in Diethyl Ether
• 82214-69-5
• 2-BIPHENYLYLMAGNESIUM BROMIDE 0.5M IN
• {[1,1'-biphenyl]-2-yl}(bromo)magnesium
• AKOS015915882
• 2-Biphenylmagnesium bromide, 0.5 M in 2-MeTHF
• 3315-91-1
• MFCD01311477
• 2-Biphenylmagnesium bromide, 0.5M in diethyl ether
• magnesium;phenylbenzene;bromide
• SCHEMBL1270896

• MDL： MFCD01311477
• Inchi： 1S/C12H9.BrH.Mg/c1-3-7-11(8-4-1)12-9-5-2-6-10-12;;/h1-9H;1H;/q;;+1/p-1
• InChI Key： NCZXESZVEDNTHU-UHFFFAOYSA-M
• SMILES： Br[Mg]C1C(C2C=CC=CC=2)=CC=CC=1

Computed Properties

• Exact Mass: 255.97400
• Monoisotopic Mass: 255.97380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.800 g/mL at 25 °C(lit.)
• Flash Point: -40 °F
• PSA: 0.00000
• LogP: 3.99940
• Solubility: Not determined

2-BIPHENYLYLMAGNESIUM BROMIDE 0.5M IN Security Information

• Hazardous Material transportation number：UN 2924 3/PG 1
• WGK Germany：1
• Hazard Category Code： 12-19-22-34-67-14-11
• Safety Instruction： 9-16-26-29-33-36/37/39-45
• Hazardous Material Identification：

Additional information on 2-BIPHENYLYLMAGNESIUM BROMIDE 0.5M IN

Professional Introduction to 2-BIPHENYLYLMAGNESIUM BROMIDE 0.5M IN and CAS No. 82214-69-5

2-BIPHENYLYLMAGNESIUM BROMIDE 0.5M IN is a specialized organometallic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 82214-69-5, is a key intermediate in the synthesis of various complex organic molecules, particularly those involving cross-coupling reactions. The unique structure of this compound, featuring a biphényl group bonded to a magnesium bromide moiety, makes it an invaluable reagent in modern synthetic methodologies.

The preparation and handling of 2-BIPHENYLYLMAGNESIUM BROMIDE 0.5M IN require precise conditions to ensure optimal reactivity and stability. Typically, this compound is prepared through the reaction of 2-bromobiphenyl with magnesium in an anhydrous solvent such as tetrahydrofuran (THF). The resulting solution is then used at a concentration of 0.5 M, which is ideal for various organic transformations. The use of THF as a solvent is critical due to its ability to solvate magnesium organometallic compounds effectively while maintaining the necessary reactivity.

In recent years, 2-BIPHENYLYLMAGNESIUM BROMIDE 0.5M IN has been extensively utilized in the development of novel pharmaceuticals. One of the most prominent applications is in the Suzuki-Miyaura cross-coupling reaction, where it serves as a powerful reagent for forming carbon-carbon bonds. This reaction has been instrumental in the synthesis of biaryl compounds, which are prevalent in many active pharmaceutical ingredients (APIs). The efficiency and selectivity of this reaction have made 2-BIPHENYLYLMAGNESIUM BROMIDE 0.5M IN a cornerstone in medicinal chemistry research.

Moreover, the compound has found applications in materials science, particularly in the synthesis of organic semiconductors and conductive polymers. The ability to precisely control the structure and properties of these materials through organometallic chemistry has opened new avenues for advancements in electronic devices and sensors. Recent studies have demonstrated the use of 2-BIPHENYLYLMAGNESIUM BROMIDE 0.5M IN in the preparation of novel biphenyl-based polymers that exhibit enhanced thermal stability and electrical conductivity, making them suitable for use in next-generation electronic applications.

The versatility of 2-BIPHENYLYLMAGNESIUM BROMIDE 0.5M IN extends to its role as a catalyst or co-catalyst in various organic transformations. For instance, it has been employed in the activation of unsaturated substrates for subsequent functionalization, thereby enabling the synthesis of complex molecular architectures. This capability is particularly valuable in drug discovery pipelines, where rapid and efficient access to diverse chemical libraries is essential for identifying lead compounds.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic methods. The use of 2-BIPHENYLYLMAGNESIUM BROMIDE 0.5M IN aligns with these principles by facilitating reactions under mild conditions and minimizing waste generation. Researchers have reported successful implementations of this compound in flow chemistry systems, where precise control over reaction parameters leads to higher yields and cleaner reactions compared to traditional batch processing.

The safety profile of 2-BIPHENYLYLMAGNESIUM BROMIDE 0.5M IN is another critical aspect that merits attention. While organometallic compounds can be sensitive to moisture and air, proper handling protocols ensure their stability and reactivity are maintained throughout their intended use. Storage under inert conditions, such as nitrogen or argon atmospheres, is standard practice when working with this compound to prevent degradation.

In conclusion, 2-BIPHENYLYLMAGNESIUM BROMIDE 0.5M IN, identified by CAS No. 82214-69-5, is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its role in facilitating cross-coupling reactions and its utility in synthesizing complex organic molecules underscore its importance in modern chemical research. As advancements continue to emerge in synthetic methodologies and green chemistry practices, the relevance of this compound is expected to grow further, driving innovation and discovery in multiple scientific domains.